Cas no 67442-91-5 (4-(3-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one)

• Product Name: 4-(3-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CAS No: 67442-91-5
• MF: C₁₆H₁₂N₄OS
• MW: 308.357681274414
• CID: 874037
• PubChem ID: 2451305
• Update Time: 2025-04-19

4-(3-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)-1-thioxo-2,4-dihydro[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one
• 1-MERCAPTO-4-(3-METHYLPHENYL)[1,2,4]TRIAZOLO[4,3-A]QUINAZOLIN-5(4H)-ONE
• 4-(3-methylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 1-thioxo-4-(m-tolyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• 1-thioxo-4-m-tolyl-2,4-dihydro-1H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• AC1M6MJ2
• AC1Q2H5J
• AG-G-55008
• CTK5C6175
• EN300-08202
• 4-(3-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• AKOS000116926
• Z56928620
• CS-0349060
• 4-(3-Methylphenyl)-1-sulfanylidene-2,4-dihydro[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one
• 1-Mercapto-4-(m-tolyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
• SR-01000044855
• 67442-91-5
• DTXSID60368714
• SR-01000044855-1

• Inchi： 1S/C16H12N4OS/c1-10-5-4-6-11(9-10)19-14(21)12-7-2-3-8-13(12)20-15(19)17-18-16(20)22/h2-9H,1H3,(H,18,22)
• InChI Key： GIOHZUXLYXFUQU-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N(C3C=CC=C(C)C=3)C(C3C=CC=CC=3N21)=O

Computed Properties

• Exact Mass: 308.07336
• Monoisotopic Mass: 308.073182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80
• XLogP3: 3

Experimental Properties

• Density: 1.45
• Boiling Point: 475.1°C at 760 mmHg
• Flash Point: 241.1°C
• Refractive Index: 1.768
• PSA: 47.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines